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Compound of Interest

Compound Name: 1,1-Dichloro-1-nitropropane

Cat. No.: B15497074 Get Quote

Technical Guide: Physical Properties of 1,1-
Dichloro-1-nitropropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 1,1-
Dichloro-1-nitropropane, specifically its boiling point and density. The information herein is

intended to support research and development activities where this compound is of interest.

Quantitative Physical Properties
The experimentally determined physical properties of 1,1-Dichloro-1-nitropropane are

summarized in the table below for quick reference.

Physical Property Value Conditions

Boiling Point 125 °C Not specified

Density 1.426 g/cm³ at 20 °C

Experimental Protocols
While specific experimental protocols for the determination of the boiling point and density of

1,1-Dichloro-1-nitropropane are not readily available in the reviewed literature, standard
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methodologies for liquid compounds are applicable. The following sections describe general

procedures for these measurements.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a common and effective technique for determining the boiling point

of a small quantity of a liquid sample.

Materials:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Bunsen burner or other heat source

Sample of 1,1-Dichloro-1-nitropropane

Procedure:

A small amount of 1,1-Dichloro-1-nitropropane (approximately 0.5 mL) is placed into the

small test tube.

The capillary tube, with its sealed end uppermost, is placed into the test tube containing the

sample.

The test tube is securely attached to the thermometer using a rubber band or wire. The

bottom of the test tube should be level with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level above the side arm.
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The thermometer and test tube assembly is clamped so that it is immersed in the mineral oil

in the Thiele tube, ensuring the sample is level with the side arm of the tube.

The side arm of the Thiele tube is gently heated. The design of the tube allows for the

circulation of the oil, ensuring even heating of the sample.

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow

stream of bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the

capillary tube. This indicates that the vapor pressure of the sample is equal to the

atmospheric pressure.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the stream of bubbles ceases and

the liquid just begins to enter the capillary tube.

Density Determination (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a specific, known volume.

Materials:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath

Sample of 1,1-Dichloro-1-nitropropane

Distilled water

Acetone (for cleaning and drying)
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Procedure:

The pycnometer is thoroughly cleaned with distilled water, then acetone, and dried

completely.

The mass of the empty, dry pycnometer (m₁) is accurately measured using the analytical

balance.

The pycnometer is filled with distilled water and placed in a temperature-controlled water

bath until it reaches the desired temperature (e.g., 20 °C). The volume is adjusted precisely

to the calibration mark.

The exterior of the pycnometer is carefully dried, and its mass when filled with water (m₂) is

determined.

The pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is then filled with 1,1-Dichloro-1-nitropropane and brought to the same

temperature (20 °C) in the water bath. The volume is adjusted to the calibration mark.

The exterior is dried, and the mass of the pycnometer filled with the sample (m₃) is

measured.

The density of the sample (ρ_sample) is calculated using the following formula:

ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

where ρ_water is the known density of water at the measurement temperature (e.g., 0.9982

g/cm³ at 20 °C).

Structure-Property Relationships
The physical properties of 1,1-Dichloro-1-nitropropane are influenced by its molecular

structure. The presence of electronegative chlorine atoms and the polar nitro group leads to

significant dipole-dipole interactions between molecules, resulting in a higher boiling point

compared to its parent alkane, propane. The relatively high molecular mass due to the chlorine

and nitro groups contributes to its density being greater than that of water.
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Caption: Relationship between molecular structure and physical properties.

To cite this document: BenchChem. [Physical properties of 1,1-Dichloro-1-nitropropane
(boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497074#physical-properties-of-1-1-dichloro-1-
nitropropane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15497074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

